Cas no 1805181-58-1 (Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate
• CAS No: 1805181-58-1
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4948471
• Update Time: 2025-06-11

Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate

• Inchi： 1S/C13H14BrNO2/c1-3-9-5-6-10(8-15)11(7-14)12(9)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： OTGNBBWJRFGHGX-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=CC(CC)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate

Comprehensive Overview of Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate (CAS No. 1805181-58-1)

Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate (CAS No. 1805181-58-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl and cyano functional groups, has garnered significant attention due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate" or "CAS 1805181-58-1 applications", reflecting its relevance in modern chemical innovation.

The compound's molecular structure, featuring an ethylbenzoate backbone, offers exceptional reactivity, making it a valuable building block in organic chemistry. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they enable efficient routes to complex molecules with reduced environmental impact. Queries like "Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate solubility" or "stability under acidic conditions" are common among users seeking to optimize its use in reactions.

In the pharmaceutical sector, Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate is explored for its role in developing small-molecule inhibitors and pro-drug formulations. Its cyano group enhances binding affinity in target interactions, while the bromomethyl moiety facilitates further functionalization. Searches related to "CAS 1805181-58-1 in drug discovery" or "mechanism of action" underscore its growing prominence in medicinal chemistry.

From an analytical perspective, the compound's purity and characterization are critical. Techniques such as HPLC, NMR, and mass spectrometry are often employed to ensure quality. Users frequently inquire about "Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate spectral data" or "handling precautions", emphasizing the need for accurate technical information.

The agrochemical industry also benefits from this compound, particularly in the design of novel pesticides and herbicides. Its structural flexibility allows for modifications that enhance efficacy while minimizing ecological toxicity. Keywords like "1805181-58-1 in crop protection" or "derivatives for pest control" reflect this niche application.

In summary, Ethyl 2-bromomethyl-3-cyano-6-ethylbenzoate (CAS No. 1805181-58-1) stands at the intersection of innovation and practicality, addressing contemporary challenges in chemical synthesis and bioactivity optimization. Its multifaceted utility ensures continued interest across scientific and industrial domains.